4-(6-Bromohexyloxy)phenol

• Molecular Formula: C12H17BrO2
• Molecular Weight: 273.17 g/mol
• IUPAC Name: 4-(6-bromohexoxy)phenol
• InChI: InChI=1S/C12H17BrO2/c13-9-3-1-2-4-10-15-12-7-5-11(14)6-8-12/h5-8,14H,1-4,9-10H2
• InChI Key: JMZYUMGZZVOBKR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1O)OCCCCCCBr

Description

4-(6-Bromohexyloxy)phenol is a useful research compound. Its molecular formula is C12H17BrO2 and its molecular weight is 273.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

As expressed in the following reaction scheme, hydroquinone (1) (4.5 g) and 1,6-dibromo hexane (2) (10 g) were dissolved in methanol (100 ml) at room temperature. Adding potassium hydroxide (2.3 g) to the mixture solution, the resulting solution was refluxed at 60° C. overnight. Then, after lowering the solution to room temperature and evaporating methanol, the product was extracted three times with water (100 ml) and ethyl acetate (100 ml). After removing water with magnesium sulfate and evaporating the solvent, the product was refined by column chromatography (eluent: ethyl acetate/hexane=1/5) thereby obtaining 4.4 g of 4-(6-bromohexyloxy)phenol (3).